methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]acetyl}amino)-3-thiophenecarboxylate

• IUPAC Name: methyl 2-[[2-[4-(4-fluorophenyl)piperazin-1-yl]acetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C18H20FN3O3S/c1-25-18(24)15-6-11-26-17(15)20-16(23)12-21-7-9-22(10-8-21)14-4-2-13(19)3-5-14/h2-6,11H,7-10,12H2,1H3,(H,20,23)
• InChI Key: WPEBMQUXUKAVQS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O3S
• Molecular Weight: 377.4 g/mol

Description

The compound “methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]acetyl}amino)-3-thiophenecarboxylate” is a complex organic molecule. It contains several functional groups, including a fluorophenyl group, a piperazine ring, an acetyl group, an amino group, and a thiophene ring. These functional groups could potentially confer a variety of chemical properties and reactivities to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a piperazine ring and a thiophene ring suggests that the compound may have a cyclic structure. The fluorophenyl group, acetyl group, and amino group are likely attached to different positions on these rings.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amino group might participate in acid-base reactions, the acetyl group could undergo nucleophilic substitution reactions, and the fluorophenyl group might be involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of a fluorine atom might increase the compound’s stability and electronegativity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Without specific information, it’s difficult to predict how this compound might interact with biological systems.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. This might include investigating its biological activity, exploring its potential use in pharmaceuticals or materials science, or studying its physical and chemical properties in more detail.